9-[3-(2-ethoxyethoxy)benzoyl]-2-methyl-2,9-diazaspiro[5.5]undecan-3-one

• IUPAC Name: 9-[3-(2-ethoxyethoxy)benzoyl]-2-methyl-2,9-diazaspiro[5.5]undecan-3-one
• InChI: InChI=1S/C21H30N2O4/c1-3-26-13-14-27-18-6-4-5-17(15-18)20(25)23-11-9-21(10-12-23)8-7-19(24)22(2)16-21/h4-6,15H,3,7-14,16H2,1-2H3
• InChI Key: HKDFABXMGNXKGO-UHFFFAOYSA-N
• Canonical SMILES: CCOCCOC1=CC=CC(=C1)C(=O)N2CCC3(CCC(=O)N(C3)C)CC2
• Molecular Formula: C21H30N2O4
• Molecular Weight: 374.5 g/mol

Description

Synthesis Analysis

The synthesis of 3,9-diazaspiro[5.5]undecane derivatives has been achieved through various synthetic routes, including intramolecular spirocyclization of pyridine substrates, and one-pot MCRs. These methods allow for the efficient introduction of diverse substituents, offering a versatile approach to the synthesis of these compounds (Yang et al., 2008), (Li et al., 2014).

Molecular Structure Analysis

The molecular and crystalline structures of diazaspiro[5.5]undecane derivatives have been determined through various analytical techniques, including X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies provide detailed insights into the stereochemistry and electronic properties of these compounds (Zeng et al., 2021), (Sun et al., 2010).

Chemical Reactions and Properties

Diazaspiro[5.5]undecane derivatives undergo various chemical reactions, including Michael addition and asymmetric synthesis. These reactions enable the functionalization and diversification of the core structure, leading to compounds with varied properties and potential applications (Yang et al., 2008).

Physical Properties Analysis

The physical properties of diazaspiro[5.5]undecane derivatives, such as solubility, melting points, and crystalline structure, have been characterized to understand their behavior in different environments. This information is crucial for the development of these compounds for practical applications (Zeng et al., 2021).

Chemical Properties Analysis

The chemical properties of these compounds, including reactivity, stability, and interaction with other molecules, have been extensively studied. These investigations have revealed the potential of diazaspiro[5.5]undecane derivatives in various chemical and pharmaceutical fields, highlighting their versatility and utility (Li et al., 2014).